![molecular formula C17H17ClN2O B213916 N-(4-chlorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea](/img/structure/B213916.png)
N-(4-chlorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea
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Overview
Description
N-(4-chlorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea, also known as TPU-0033, is a small molecule inhibitor that has been shown to have potential therapeutic effects in various diseases.
Mechanism of Action
N-(4-chlorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea is a small molecule inhibitor that targets the protein kinase CK2. CK2 is a serine/threonine kinase that is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound binds to the ATP-binding site of CK2 and inhibits its activity, leading to the inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress and neuroinflammation. This compound has also been shown to reduce the accumulation of beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-chlorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea is its high potency and specificity for CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of N-(4-chlorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea. One direction is to further investigate its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to develop more potent and selective inhibitors of CK2 based on the structure of this compound. Additionally, the use of this compound in combination with other drugs or therapies could also be explored as a potential treatment strategy.
Synthesis Methods
The synthesis of N-(4-chlorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea involves the reaction of 4-chloroaniline with 1,2,3,4-tetrahydro-1-naphthylisocyanate. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The product is then purified by column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
N-(4-chlorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea has been shown to have potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting the protein kinase CK2. In Alzheimer's disease, this compound has been shown to reduce the accumulation of beta-amyloid plaques in the brain, which are a hallmark of the disease. In Parkinson's disease, this compound has been shown to protect dopaminergic neurons from oxidative stress and neuroinflammation.
properties
Molecular Formula |
C17H17ClN2O |
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Molecular Weight |
300.8 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea |
InChI |
InChI=1S/C17H17ClN2O/c18-13-8-10-14(11-9-13)19-17(21)20-16-7-3-5-12-4-1-2-6-15(12)16/h1-2,4,6,8-11,16H,3,5,7H2,(H2,19,20,21) |
InChI Key |
CUILVPGDLGSLFT-UHFFFAOYSA-N |
SMILES |
C1CC(C2=CC=CC=C2C1)NC(=O)NC3=CC=C(C=C3)Cl |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)NC(=O)NC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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